Cas no 733741-04-3 (rel-(1R,2R)-2-(3-fluorobenzoyl)cyclopentane-1-carboxylic acid)

rel-(1R,2R)-2-(3-fluorobenzoyl)cyclopentane-1-carboxylic acid structure
733741-04-3 structure
Product Name:rel-(1R,2R)-2-(3-fluorobenzoyl)cyclopentane-1-carboxylic acid
CAS No:733741-04-3
MF:C13H13FO3
MW:236.238927602768
CID:868424
PubChem ID:91654775
Update Time:2025-04-19

rel-(1R,2R)-2-(3-fluorobenzoyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • LogP
    • (1R,2R)-2-(3-fluorobenzoyl)cyclopentane-1-carboxylic acid
    • trans-2-(3-Fluorobenzoyl)cyclopentane-1-carboxylic acid
    •  
    • rel-(1R,2R)-2-(3-fluorobenzoyl)cyclopentane-1-carboxylic acid
    • EN300-21039440
    • AKOS016017481
    • TRANS-2-(3-FLUOROBENZOYL)CYCLOPENTANE-1-CARBOXYLICACID
    • EN300-27703425
    • CS-0269133
    • DTXSID60641332
    • MFCD01311204
    • 733741-04-3
    • 2580102-84-5
    • MDL: MFCD01311204
    • Inchi: 1S/C13H13FO3/c14-9-4-1-3-8(7-9)12(15)10-5-2-6-11(10)13(16)17/h1,3-4,7,10-11H,2,5-6H2,(H,16,17)/t10-,11-/m1/s1
    • InChI Key: YWYRHYHQPXIURO-GHMZBOCLSA-N
    • SMILES: FC1=CC=CC(=C1)C([C@@H]1CCC[C@H]1C(=O)O)=O

Computed Properties

  • Exact Mass: 236.08487243g/mol
  • Monoisotopic Mass: 236.08487243g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 400.4±35.0 °C at 760 mmHg
  • Flash Point: 196.0±25.9 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

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